Cas no 1256360-39-0 (6-Chloro-1-methylindole-2,4-diboronic acid, pinacol ester)

6-Chloro-1-methylindole-2,4-diboronic acid, pinacol ester is a high-purity boronic ester derivative commonly employed in Suzuki-Miyaura cross-coupling reactions. Its diboronic acid functionality enables efficient bis-functionalization of aromatic systems, while the pinacol ester groups enhance stability and handling under ambient conditions. The chloro and methyl substituents on the indole scaffold offer regioselective control in synthetic transformations. This compound is particularly valuable in pharmaceutical and materials science research for constructing complex heterocyclic frameworks. Its compatibility with diverse reaction conditions and minimal side-product formation make it a reliable intermediate for targeted synthesis. Storage under inert conditions is recommended to maintain reactivity.
6-Chloro-1-methylindole-2,4-diboronic acid, pinacol ester structure
1256360-39-0 structure
Product Name:6-Chloro-1-methylindole-2,4-diboronic acid, pinacol ester
CAS No:1256360-39-0
MF:C21H30B2ClNO4
MW:417.54220533371
MDL:MFCD17015835
CID:828555
PubChem ID:53217263
Update Time:2025-06-07

6-Chloro-1-methylindole-2,4-diboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

    • 6-Chloro-1-methyl-2,4-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
    • 6-chloro-1-methyl-2,4-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indole
    • 6-Chloro-1-methylindole-24-diboronic acid pinacol ester
    • B-2967
    • X0475
    • DTXSID90682359
    • AKOS022184189
    • 6-Chloro-1-methylindole-2,4-diboronic acid pinacol ester
    • G69372
    • 1256360-39-0
    • MFCD17015835
    • BS-26521
    • CS-0176234
    • 6-chloro-1-methylindole-2,4-diboronic acid, pinacol ester
    • 6-Chloro-1-methylindole-2,4-diboronic acid, pinacol ester
    • MDL： MFCD17015835
    • Inchi： 1S/C21H30B2ClNO4/c1-18(2)19(3,4)27-22(26-18)15-10-13(24)11-16-14(15)12-17(25(16)9)23-28-20(5,6)21(7,8)29-23/h10-12H,1-9H3
    • InChI Key： HJRPKIBXUGLANV-UHFFFAOYSA-N
    • SMILES： ClC1=CC2=C(C=C(B3OC(C)(C)C(C)(C)O3)N2C)C(B2OC(C)(C)C(C)(C)O2)=C1

Computed Properties

  • Exact Mass: 417.20500
  • Monoisotopic Mass: 417.2049465g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 2
  • Complexity: 627
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.8Ų

Experimental Properties

  • PSA: 41.85000
  • LogP: 3.43010

6-Chloro-1-methylindole-2,4-diboronic acid, pinacol ester Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Chloro-1-methylindole-2,4-diboronic acid, pinacol ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM206759-250mg
6-Chloro-1-methyl-2,4-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
 1256360-39-0 95%
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Chemenu
CM206759-1g
6-Chloro-1-methyl-2,4-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
 1256360-39-0 95%
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TRC
C587425-25mg
6-Chloro-1-methylindole-2,4-diboronic acid, pinacol ester
 1256360-39-0
25mg
 $92.00 2023-05-18
TRC
C587425-50mg
6-Chloro-1-methylindole-2,4-diboronic acid, pinacol ester
 1256360-39-0
50mg
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TRC
C587425-100mg
6-Chloro-1-methylindole-2,4-diboronic acid, pinacol ester
 1256360-39-0
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TRC
C587425-250mg
6-Chloro-1-methylindole-2,4-diboronic acid, pinacol ester
 1256360-39-0
250mg
 $397.00 2023-05-18
abcr
AB311532-250 mg
6-Chloro-1-methylindole-2,4-diboronic acid, pinacol ester, 95%; .
 1256360-39-0 95%
250mg
 €171.30 2023-04-26
abcr
AB311532-1 g
6-Chloro-1-methylindole-2,4-diboronic acid, pinacol ester, 95%; .
 1256360-39-0 95%
1g
 €351.60 2023-04-26
Chemenu
CM206759-250mg
6-Chloro-1-methyl-2,4-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
 1256360-39-0 95%
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 $268 2023-02-03
Chemenu
CM206759-1g
6-Chloro-1-methyl-2,4-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
 1256360-39-0 95%
1g
 $670 2023-02-03

6-Chloro-1-methylindole-2,4-diboronic acid, pinacol ester Related Literature

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